Cas no 62572-93-4 (Des(isopropoxyethyl) Bisoprolol)

• Product Name: Des(isopropoxyethyl) Bisoprolol
• CAS No: 62572-93-4
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 956888
• PubChem ID: 10354230
• Update Time: 2025-11-12

Des(isopropoxyethyl) Bisoprolol Chemical and Physical Properties

Names and Identifiers

• Des(isopropoxyethyl) Bisoprolol
• 1-[4-(hydroxymethyl)phenoxy]-3-(propan-2-ylamino)propan-2-ol
• H 119
• (RS)-1-(4-Hydroxymethylphenoxy)-3-isopropylaminopropan-2-ol
• AKOS010477464
• SCHEMBL2585653
• 1-[4-(hydroxymethyl)phenoxy]-3-[(propan-2-yl)amino]propan-2-ol
• Benzenemethanol, 4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)-
• H-119/68
• BISOPROLOL FUMARATE IMPURITY A [EP IMPURITY]
• UNII-AVH64C2ZNW
• Benzenemethanol, 4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-
• Bisoprolol EP Impurity A
• 1-(4-(Hydroxymethyl)phenoxy)-3-(isopropylamino)propan-2-ol
• AVH64C2ZNW
• 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzenemethanol
• Des(Isopropoxyethyl)bisoprolol
• DTXSID00438602
• Bisoprolol fumarate impurity A
• 62572-93-4
• Bisoprolol Fumarate Imp. A (EP); Bisoprolol Imp. A (EP); (RS)-1-(4-Hydroxymethylphenoxy)-3-isopropylaminopropan-2-ol; Bisoprolol Fumarate Impurity A; Bisoprolol Impurity A
• Bisoprolol fumarate specified impurity A [EP]
• (rs)-1-(4-hydroxymethyl-phenoxy)-3-isopropylaminopropan-2-ol
• 4-(2-Hydroxy-3-((1-methylethyl)amino)propoxy)benzenemethanol
• (2RS)-1-(4-Hydroxymethyl-phenoxy)-3-isopropylaminopropan-2-ol
• H 119/68

• Inchi： 1S/C13H21NO3/c1-10(2)14-7-12(16)9-17-13-5-3-11(8-15)4-6-13/h3-6,10,12,14-16H,7-9H2,1-2H3
• InChI Key： XWWMQUXRXOEXDS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CO)=CC=1)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 239.15200
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (24 g/l) (25 º C),
• PSA: 61.72000
• LogP: 1.30750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers